Cas no 1396801-71-0 (3-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]-1-(3,4,5-trimethoxyphenyl)urea)

• Product Name: 3-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]-1-(3,4,5-trimethoxyphenyl)urea
• CAS No: 1396801-71-0
• MF: C₁₈H₂₅N₃O₄
• MW: 347.408804655075
• CID: 5776748
• PubChem ID: 71792587
• Update Time: 2025-05-20

3-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]-1-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• F6244-1484
• AKOS024542680
• 1-(4-pyrrolidin-1-ylbut-2-ynyl)-3-(3,4,5-trimethoxyphenyl)urea
• VU0539968-1
• 1-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl)urea
• 3-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]-1-(3,4,5-trimethoxyphenyl)urea
• 1396801-71-0

• Inchi： 1S/C18H25N3O4/c1-23-15-12-14(13-16(24-2)17(15)25-3)20-18(22)19-8-4-5-9-21-10-6-7-11-21/h12-13H,6-11H2,1-3H3,(H2,19,20,22)
• InChI Key： BBNKOCOYJUZPIK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1OC)NC(NCC#CCN1CCCC1)=O)OC

Computed Properties

• Exact Mass: 347.18450629g/mol
• Monoisotopic Mass: 347.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]-1-(3,4,5-trimethoxyphenyl)urea

3-[4-(Pyrrolidin-1-yl)but-2-yn-1-yl]-1-(3,4,5-trimethoxyphenyl)urea: A Comprehensive Overview

The compound 3-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]-1-(3,4,5-trimethoxyphenyl)urea, with the CAS number 1396801-71-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrolidine ring, a butynyl group, and a trimethoxyphenyl urea moiety. These structural features contribute to its potential applications in drug development and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields. The incorporation of the butynyl group introduces rigidity and potential for conjugation, which are desirable properties in many chemical applications. Additionally, the trimethoxyphenyl group enhances the molecule's solubility and bioavailability, making it a promising candidate for pharmaceutical uses.

Recent studies have explored the biological activity of this compound. Researchers have found that it exhibits potent anti-inflammatory properties, which could be harnessed in developing new treatments for chronic inflammatory diseases. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative disorders has been reported in several preclinical models. These findings underscore the compound's potential as a lead molecule in drug discovery.

In terms of materials science, the compound's unique electronic properties make it a candidate for use in organic electronics. Its ability to form stable charge transfer complexes has been leveraged in the development of new types of sensors and organic light-emitting diodes (OLEDs). The integration of this compound into such devices has shown promising results in terms of efficiency and stability.

The CAS number 1396801-71-0 is essential for identifying this compound in scientific literature and regulatory databases. This identifier ensures that researchers and manufacturers can reference the compound consistently across different studies and applications. Accurate identification is crucial for maintaining safety standards and ensuring compliance with international regulations.

As interest in this compound continues to grow, ongoing research is focused on optimizing its properties for specific applications. For instance, efforts are being made to enhance its selectivity as an enzyme inhibitor while maintaining its favorable pharmacokinetic profile. Additionally, investigations into its compatibility with various polymer matrices are underway to explore its potential use in advanced composite materials.

In conclusion, 3-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]-1-(3,4,5-trimethoxyphenyl)urea represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and promising biological activity position it as a valuable asset in both medicinal chemistry and materials science. As research progresses, this compound is likely to unlock new possibilities for innovative solutions in these fields.